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Compound of Interest

Compound Name: Methyl yellow

Cat. No.: B045819 Get Quote

Introduction

Methyl yellow, also known as N,N-Dimethyl-4-(phenyldiazenyl)aniline, is an azo dye utilized as

a pH indicator in analytical chemistry.[1] Its distinct and rapid color change within a specific

acidic pH range makes it a valuable tool for the quantitative analysis of acidic and basic

compounds through acid-base titration.[2][3] Methyl yellow exhibits a red color in solutions

with a pH below 2.9 and transitions to yellow in solutions with a pH above 4.0.[1][2][4] This

transition range makes it particularly suitable for titrations involving a weak base with a strong

acid, where the equivalence point lies in the acidic pH range.[2][4]

Principle of Operation

The utility of methyl yellow as an indicator is based on its chemical structure, which changes

in response to the concentration of hydrogen ions (H+) in a solution. In an acidic environment,

the molecule is protonated, resulting in a red-colored compound. Conversely, in a less acidic or

basic environment, it exists in its deprotonated, yellow form. The transition between these two

colored forms is sharp and occurs over a narrow pH range, allowing for the precise

determination of the titration endpoint.[2][5]

Quantitative Data Summary
The key physicochemical properties and indicator specifications for methyl yellow are

summarized in the table below for easy reference.
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Parameter Value Reference

IUPAC Name
N,N-Dimethyl-4-

(phenyldiazenyl)aniline
[1]

Chemical Formula C₁₄H₁₅N₃ [1][2]

Molar Mass 225.295 g·mol⁻¹ [1][2]

Appearance Yellow crystalline solid [1][2]

pKa 3.3 [2][4]

pH Transition Range 2.9 – 4.0 [1][2][4]

Color in Acidic Medium (pH <

2.9)
Red [1][2][4]

Color in Basic Medium (pH >

4.0)
Yellow [1][2][4]

Solubility Soluble in ethanol [2][4]

Experimental Protocols
1. Protocol for Preparation of 0.1% w/v Methyl Yellow Indicator Solution

This protocol details the standard procedure for preparing a 0.1% weight/volume solution of

methyl yellow for use in titration.

Materials:

Methyl yellow (Dimethyl yellow) powder

95% Ethanol

100 mL volumetric flask

Analytical balance

Beaker
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Stirring rod

Storage bottle

Procedure:

Weighing: Accurately weigh 0.1 g of methyl yellow powder using an analytical balance.[4]

Initial Dissolution: Transfer the weighed powder into a beaker and add approximately 50 mL

of 95% ethanol.[4]

Dissolving: Stir the mixture with a stirring rod until the methyl yellow powder is completely

dissolved.[4]

Final Volume Adjustment: Carefully transfer the solution into a 100 mL volumetric flask.

Rinse the beaker with a small amount of 95% ethanol and add the rinsing to the flask to

ensure a complete transfer. Add 95% ethanol to bring the final volume to the 100 mL mark.[4]

Mixing: Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage: Transfer the prepared indicator solution to a clearly labeled storage bottle. Store at

room temperature.

2. Protocol for Quality Control of Indicator Solution (Sensitivity Test)

This procedure verifies the sensitivity of the prepared methyl yellow indicator.

Procedure:

Prepare a solution by dissolving 2 g of ammonium chloride in 25 mL of carbon dioxide-free

water.[6]

Add 0.1 mL of the prepared methyl yellow indicator solution. The solution should appear

yellow.[6]

Titrate the solution with 0.1 M hydrochloric acid (HCl).
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The color should change sharply to red after the addition of not more than 0.1 mL of the 0.1

M HCl.[6]

3. General Protocol for Titration of a Weak Base with a Strong Acid

This protocol provides a general methodology for quantifying the concentration of a weak base

(analyte) using a standardized strong acid (titrant) and methyl yellow as the indicator.

Materials:

Analyte: Solution of a weak base with unknown concentration (e.g., ammonia solution)

Titrant: Standardized solution of a strong acid (e.g., 0.1 M HCl)

Methyl yellow indicator solution (0.1% w/v)

Burette (50 mL)

Pipette (e.g., 25 mL)

Erlenmeyer flask (250 mL)

Burette stand and clamp

White tile or paper

Procedure:

Burette Preparation: Rinse a 50 mL burette with a small amount of the standardized strong

acid titrant. Fill the burette with the titrant, ensuring no air bubbles are present in the tip.

Record the initial volume.

Analyte Preparation: Using a pipette, accurately transfer a known volume (e.g., 25 mL) of the

weak base analyte into a 250 mL Erlenmeyer flask.

Indicator Addition: Add 2-3 drops of the methyl yellow indicator solution to the Erlenmeyer

flask. The solution should turn yellow, indicating a basic pH.[5]
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Titration: Place the Erlenmeyer flask on a white tile under the burette to easily observe the

color change. Slowly add the strong acid titrant from the burette to the flask while constantly

swirling the flask to ensure mixing.

Endpoint Determination: Continue adding the titrant dropwise as the endpoint is approached.

The endpoint is reached when the solution undergoes a sharp and permanent color change

from yellow to red.[2][5]

Volume Recording: Record the final volume of the titrant from the burette.

Replication: Repeat the titration at least two more times to ensure consistent and accurate

results.

Calculation: Calculate the concentration of the weak base using the titration formula: M_base

× V_base = M_acid × V_acid Where:

M_base is the molarity of the base (unknown)

V_base is the volume of the base

M_acid is the molarity of the acid (known)

V_acid is the average volume of the acid used in the titration
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Caption: Color transition of Methyl Yellow indicator.

Experimental Workflow for Acid-Base Titration
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Caption: Workflow for quantitative analysis via titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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